Cas no 61621-71-4 (6-Dodecynedioic acid)

• Product Name: 6-Dodecynedioic acid
• CAS No: 61621-71-4
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 472495
• PubChem ID: 71394040
• Update Time: 2025-04-19

6-Dodecynedioic acid Chemical and Physical Properties

Names and Identifiers

• 6-Dodecynedioic acid
• dodec-6-ynedioic acid
• SCHEMBL21682850
• 61621-71-4
• DTXSID00815772

• Inchi： 1S/C12H18O4/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16/h3-10H2,(H,13,14)(H,15,16)
• InChI Key： VVDRIZWWAVQPLD-UHFFFAOYSA-N
• SMILES： OC(CCCCC#CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 226.12054
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6